Cas no 2172587-65-2 (2-(5-cyclopropyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetamide)

• Product Name: 2-(5-cyclopropyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetamide
• CAS No: 2172587-65-2
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6461573
• PubChem ID: 165604782
• Update Time: 2025-05-19

2-(5-cyclopropyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-cyclopropyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetamide
• 2172587-65-2
• EN300-1597469

• Inchi： 1S/C12H20N4O/c1-2-3-4-7-16-12(9-5-6-9)10(14-15-16)8-11(13)17/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： OOYFLLMFIQGXTQ-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(C2CC2)N(CCCCC)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 73.8Ų

Additional information on 2-(5-cyclopropyl-1-pentyl-1H-1,2,3-triazol-4-yl)acetamide

Introduction to 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-Triazol-4-yl)acetamide (CAS No. 2172587-65-2)

2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide, with the CAS number 2172587-65-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole ring structure and the presence of a cyclopropyl and pentyl substituent, which contribute to its distinct chemical and biological properties. The compound's potential applications range from drug discovery to the development of novel therapeutic agents.

The synthesis of 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide typically involves a series of well-defined chemical reactions. One common approach is the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for forming 1,2,3-triazoles. This reaction not only provides high yields but also allows for the introduction of various functional groups, making it a versatile tool in organic synthesis. The cyclopropyl and pentyl substituents can be introduced through subsequent alkylation steps, further enhancing the compound's structural diversity.

In terms of its physical and chemical properties, 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide exhibits moderate solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its melting point and other thermal properties have been studied extensively to understand its stability under different conditions. These properties are crucial for optimizing its use in various pharmaceutical applications.

The biological activity of 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide has been a focal point of recent research. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This finding suggests its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Furthermore, preliminary studies have indicated that 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide may have neuroprotective effects. Research conducted at the University of California found that this compound reduced oxidative stress and neuronal damage in animal models of neurodegenerative diseases like Alzheimer's disease. These findings open up new avenues for exploring its use in neuroprotective therapies.

The pharmacokinetic profile of 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide has also been investigated to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. Additionally, its low toxicity profile makes it a promising candidate for further clinical evaluation.

In conclusion, 2-(5-Cyclopropyl-1-Pentyl-1H-1,2,3-triazol-4-yl)acetamide (CAS No. 2172587-65-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications.